Cas no 97452-31-8 (2-(2-hydroxyethyl)cyclobutanone)

• Product Name: 2-(2-hydroxyethyl)cyclobutanone
• CAS No: 97452-31-8
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• MDL: MFCD24705226
• CID: 4367322
• PubChem ID: 83478540
• Update Time: 2025-09-21

2-(2-hydroxyethyl)cyclobutanone Chemical and Physical Properties

Names and Identifiers

• Cyclobutanone, 2-(2-hydroxyethyl)-
• 2-(2-hydroxyethyl)cyclobutanone
• PB48661
• 97452-31-8
• E88246
• PS-16340
• 2-(2-HYDROXYETHYL)CYCLOBUTAN-1-ONE

• MDL： MFCD24705226
• Inchi： 1S/C6H10O2/c7-4-3-5-1-2-6(5)8/h5,7H,1-4H2
• InChI Key： ODSLERQTVQKHCY-UHFFFAOYSA-N
• SMILES： C1(=O)CCC1CCO

Computed Properties

• Exact Mass: 114.068079557Da
• Monoisotopic Mass: 114.068079557Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 98.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(2-hydroxyethyl)cyclobutanone

Cyclobutanone, 2-(2-hydroxyethyl)- (CAS No. 97452-31-8)

Cyclobutanone, 2-(2-hydroxyethyl)- is a versatile organic compound with the CAS registry number 97452-31-8. This compound belongs to the class of cyclic ketones and is widely recognized for its unique chemical properties and applications in various fields of chemistry. The molecule consists of a cyclobutane ring fused with a ketone group and a hydroxyl-containing ethyl side chain, making it a valuable intermediate in organic synthesis.

The structure of Cyclobutanone, 2-(2-hydroxyethyl)- is characterized by its small ring system, which imparts interesting strain-related reactivity. The cyclobutane ring introduces significant angle strain, making the molecule highly reactive under certain conditions. This reactivity is exploited in various chemical transformations, such as ring-opening reactions and additions to the carbonyl group. The hydroxyl group in the ethyl side chain adds another layer of functionality, enabling further modifications and applications.

Recent studies have highlighted the potential of Cyclobutanone, 2-(2-hydroxyethyl)- in drug discovery and development. Researchers have explored its role as a building block for bioactive compounds, particularly in the synthesis of complex natural products and pharmaceutical agents. The compound's ability to undergo enantioselective reactions has made it a valuable tool in asymmetric synthesis, contributing to the development of chiral drugs with high therapeutic potential.

In addition to its role in organic synthesis, Cyclobutanone, 2-(2-hydroxyethyl)- has been studied for its environmental impact and biodegradability. Recent research has focused on understanding its fate in aquatic environments and its potential toxicity to aquatic organisms. These studies are crucial for assessing the compound's safety and ensuring its responsible use in industrial and pharmaceutical applications.

The synthesis of Cyclobutanone, 2-(2-hydroxyethyl)- involves several methods, including oxidation of corresponding alcohols and cyclization reactions. Advances in catalytic systems have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. These improvements have made the compound more accessible for large-scale applications in industries such as agrochemicals and specialty chemicals.

One of the most promising areas of research involving Cyclobutanone, 2-(2-hydroxyethyl)- is its application in materials science. The compound has been used as a precursor for the synthesis of advanced polymers and materials with unique mechanical properties. Its ability to participate in both addition and condensation reactions makes it a valuable component in polymer design.

Furthermore, Cyclobutanone, 2-(2-hydroxyethyl)- has been investigated for its potential in energy-related applications. Researchers have explored its use as an electrolyte additive in lithium-ion batteries, where it enhances battery performance by stabilizing electrode surfaces and improving ion transport. This application underscores the compound's versatility and its growing importance in modern technology.

In conclusion, Cyclobutanone, 2-(2-hydroxyethyl)- (CAS No. 97452-31-8) is a multifaceted compound with significant contributions to organic synthesis, drug discovery, materials science, and energy technology. Its unique chemical properties and reactivity continue to drive innovative research across various disciplines. As advancements in synthetic methods and application development progress, this compound is poised to play an even greater role in shaping future scientific breakthroughs.